Cas no 885371-55-1 (5-Chloro-1,2,3-thiadiazole-4-carboxylic acid)

• Product Name: 5-Chloro-1,2,3-thiadiazole-4-carboxylic acid
• CAS No: 885371-55-1
• MF: C₃HClN₂O₂S
• MW: 164.570237874985
• CID: 6941947
• Update Time: 2025-05-06

5-Chloro-1,2,3-thiadiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-carboxylic acid, 5-chloro-
• 5-Chloro-1,2,3-thiadiazole-4-carboxylic acid

• Inchi： 1S/C3HClN2O2S/c4-2-1(3(7)8)5-6-9-2/h(H,7,8)
• InChI Key： CFSWDXPLVDVPPA-UHFFFAOYSA-N
• SMILES： S1C(Cl)=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.831±0.06 g/cm3(Predicted)
• Boiling Point: 337.7±45.0 °C(Predicted)
• pka: 1.46±0.25(Predicted)